17-(2-iodoethynyl)androsta-4,6-dien-17-ol-3-one
17-(2-iodoethynyl)androsta-4,6-dien-17-ol-3-one
Brand Name:
Vulcanchem
CAS No.:
145430-54-2
VCID:
VC0116287
InChI:
InChI=1S/C21H25IO2/c1-19-8-5-15(23)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20,24)11-12-22/h3-4,13,16-18,24H,5-10H2,1-2H3/t16-,17+,18+,19+,20+,21-/m1/s1
SMILES:
CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C#CI)O)C
Molecular Formula:
C21H25IO2
Molecular Weight:
436.3 g/mol
17-(2-iodoethynyl)androsta-4,6-dien-17-ol-3-one
CAS No.: 145430-54-2
Main Products
VCID: VC0116287
Molecular Formula: C21H25IO2
Molecular Weight: 436.3 g/mol
| CAS No. | 145430-54-2 |
|---|---|
| Product Name | 17-(2-iodoethynyl)androsta-4,6-dien-17-ol-3-one |
| Molecular Formula | C21H25IO2 |
| Molecular Weight | 436.3 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17S)-17-hydroxy-17-(2-iodoethynyl)-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H25IO2/c1-19-8-5-15(23)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20,24)11-12-22/h3-4,13,16-18,24H,5-10H2,1-2H3/t16-,17+,18+,19+,20+,21-/m1/s1 |
| Standard InChIKey | OLSDNCSWCHMJEW-SJFWLOONSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C#CI)O)C |
| SMILES | CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C#CI)O)C |
| Canonical SMILES | CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C#CI)O)C |
| Synonyms | 17-(2-iodoethynyl)androsta-4,6-dien-17-ol-3-one 17-IEY-ADOO 17alpha-(2-iodoethynyl)androsta-4,6-dien-17beta-ol-3-one |
| PubChem Compound | 10410750 |
| Last Modified | Nov 11 2021 |
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